N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-phenylpropanamide

• IUPAC Name: N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3-phenylpropanamide
• InChI: InChI=1S/C18H23N3O/c1-21-17-10-6-5-9-15(17)16(20-21)13-19-18(22)12-11-14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-13H2,1H3,(H,19,22)
• InChI Key: SLGFVOVBPZZPTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)CCC3=CC=CC=C3
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-phenylpropanamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as MTIP and is a selective antagonist of the melanocortin-4 receptor (MC4R). MTIP has been studied for its potential therapeutic applications in obesity, diabetes, and other metabolic disorders. In

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate displayed promising results.
• .

Antineoplastic Activity

Indazole derivatives have been investigated for their antineoplastic properties. Notably:

• 3-Amino-N-phenyl-1H-indazole-1-carboxamides were evaluated against clinically isolated human cancer cell lines . .

Antimicrobial Potential

Indole compounds have shown antimicrobial effects:

• .

Carbonyl Reductase Inhibition

.

Other Potential Applications

Given the indole scaffold’s versatility, further exploration is warranted. Researchers may investigate its potential in areas such as antioxidant, antitubercular, antidiabetic, and antimalarial activities.

Mechanism of Action

Target of Action

It’s known that indazole derivatives have a wide variety of biological properties . They have been found to interact with multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Indazole derivatives have been found to possess anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities . The compound might interact with its targets, leading to changes that result in these effects.

Biochemical Pathways

Indazole derivatives have been found to inhibit the production of prostaglandin e2 (pge2), tumor necrosis factor-alpha (tnf-α), and matrix metalloproteinase-13 (mmp-13) in a concentration-dependent manner . These mediators are involved in inflammatory responses, suggesting that the compound might affect pathways related to inflammation.

Pharmacokinetics

The compound’s molecular weight is 23816 , which might influence its bioavailability. Generally, compounds with a molecular weight below 500 have good oral bioavailability.

Result of Action

Given the biological activities of indazole derivatives, the compound might have anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other effects .